Cas no 1706447-26-8 (2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid)

2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid is a bicyclic heterocyclic compound featuring a cyclopropyl substituent and a carboxylic acid functional group. Its fused imidazo-pyridine scaffold offers structural rigidity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The cyclopropyl moiety enhances metabolic stability and influences the compound's binding affinity, while the carboxylic acid group provides a handle for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including potential kinase inhibitors or GPCR-targeting agents. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery and development.
2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid structure
1706447-26-8 structure
Product Name:2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
CAS No:1706447-26-8
MF:C11H14N2O2
MW:206.241062641144
CID:5059022
Update Time:2025-06-07

2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
    • 2-Cyclopropyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-8-carboxylic acid
    • Inchi: 1S/C11H14N2O2/c14-11(15)8-2-1-5-13-6-9(7-3-4-7)12-10(8)13/h6-8H,1-5H2,(H,14,15)
    • InChI Key: IVNUHHNXZXJLII-UHFFFAOYSA-N
    • SMILES: OC(C1CCCN2C=C(C3CC3)N=C21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 278
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.1

2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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